Cas no 866211-12-3 (7-Fluoro-3-methyl-1H-indole-2-carboxylic acid)

7-Fluoro-3-methyl-1H-indole-2-carboxylic acid structure

866211-12-3 structure

Product Name:7-Fluoro-3-methyl-1H-indole-2-carboxylic acid

CAS No:866211-12-3

MF:C₁₀H₈FNO₂

MW:193.174426078796

MDL:MFCD11505327

CID:1087864

Update Time:2025-04-20

7-Fluoro-3-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Fluoro-3-methyl-1H-indole-2-carboxylic acid
- 7-fluoro-3-methyl-1H-indole-2-carboxylic acid(SALTDATA: FREE)
- MDL： MFCD11505327
- Inchi： 1S/C10H8FNO2/c1-5-6-3-2-4-7(11)9(6)12-8(5)10(13)14/h2-4,12H,1H3,(H,13,14)
- InChI Key： ZKAOBZOWRSGANW-UHFFFAOYSA-N
- SMILES： FC1=CC=CC2=C1NC(C(=O)O)=C2C

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1

7-Fluoro-3-methyl-1H-indole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM240885-1g	7-Fluoro-3-methyl-1H-indole-2-carboxylic acid	866211-12-3	95%	1g	$218	2023-02-01
Chemenu	CM240885-5g	7-Fluoro-3-methyl-1H-indole-2-carboxylic acid	866211-12-3	95%	5g	$593	2023-02-01
TRC	B441378-50mg	7-fluoro-3-methyl-1H-indole-2-carboxylic Acid	866211-12-3		50mg	$ 70.00	2022-06-07
TRC	B441378-100mg	7-fluoro-3-methyl-1H-indole-2-carboxylic Acid	866211-12-3		100mg	$ 95.00	2022-06-07
TRC	B441378-500mg	7-fluoro-3-methyl-1H-indole-2-carboxylic Acid	866211-12-3		500mg	$ 365.00	2022-06-07
Matrix Scientific	182744-0.500g	7-Fluoro-3-methyl-1H-indole-2-carboxylic acid	866211-12-3		0.500g	$240.00	2023-09-09
Matrix Scientific	182744-1g	7-Fluoro-3-methyl-1H-indole-2-carboxylic acid	866211-12-3		1g	$300.00	2023-09-09
Matrix Scientific	182744-5g	7-Fluoro-3-methyl-1H-indole-2-carboxylic acid	866211-12-3		5g	$1000.00	2023-09-09
eNovation Chemicals LLC	Y1248792-5g	7-FLUORO-3-METHYL-1H-INDOLE-2-CARBOXYLIC ACID	866211-12-3	95%	5g	$955	2023-09-04
abcr	AB265308-250 mg	7-Fluoro-3-methyl-1H-indole-2-carboxylic acid; .	866211-12-3		250mg	€193.50	2023-04-26

7-Fluoro-3-methyl-1H-indole-2-carboxylic acid Related Literature

1. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Exceptional activity of sub-nm Pt clusters on CdS for photocatalytic hydrogen production: a combined experimental and first-principles study†

Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

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